Cas no 784194-02-1 ((S)-N-(2-(4-(Tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide)

• Product Name: (S)-N-(2-(4-(Tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide
• CAS No: 784194-02-1
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 534502
• PubChem ID: 11474225
• Update Time: 2025-06-08

(S)-N-(2-(4-(Tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide,N-[2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]phenyl]-
• (S)-N-(2-(4-(tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide
• (4S)-2-[2-(Benzylsulfonylamino)phenyl]-4-tert-butyl-2-oxazoline
• AKOS030632880
• A917695
• DS-19628
• 784194-02-1
• N-{2-[(4S)-4-TERT-BUTYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]PHENYL}-1-PHENYLMETHANESULFONAMIDE
• N-[2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-1-phenylmethanesulfonamide
• C20H24N2O3S
• CS-0188436
• C76508
• (S)-N-(2-(4-(Tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide

• Inchi： 1S/C20H24N2O3S/c1-20(2,3)18-13-25-19(21-18)16-11-7-8-12-17(16)22-26(23,24)14-15-9-5-4-6-10-15/h4-12,18,22H,13-14H2,1-3H3/t18-/m1/s1
• InChI Key： GQHRAPQXHMIKDO-GOSISDBHSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1=CC=CC=C1C1=N[C@H](CO1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 3.7

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 528.1±60.0°C at 760 mmHg

(S)-N-(2-(4-(Tert-Butyl)-4,5-dihydrooxazol-2-yl)phenyl)-1-phenylmethanesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature